Cas no 33892-67-0 (3-(3-BROMO-2-THIENYL)-1-PROPENE)

• Product name: 3-(3-BROMO-2-THIENYL)-1-PROPENE
• CAS No: 33892-67-0
• MF: C₇H₇SBr
• MW: 203.09948
• MDL: MFCD07775155
• CID: 877934

3-(3-BROMO-2-THIENYL)-1-PROPENE Chemical and Physical Properties

Names and Identifiers

• 3-(3-BROMO-2-THIENYL)-1-PROPENE
• 3-bromo-2-prop-2-enylthiophene
• 2-allyl-3-bromothiophene
• Allyl-bromthiophen

• MDL： MFCD07775155
• Inchi： InChI=1S/C7H7BrS/c1-2-3-7-6(8)4-5-9-7/h2,4-5H,1,3H2
• InChI Key： YSZKCBQLDLUYFV-UHFFFAOYSA-N
• SMILES： C=CCC1=C(C=CS1)Br

Computed Properties

• Exact Mass: 201.94500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 28.24000
• LogP: 3.23910

3-(3-BROMO-2-THIENYL)-1-PROPENE Security Information

3-(3-BROMO-2-THIENYL)-1-PROPENE Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-(3-BROMO-2-THIENYL)-1-PROPENE

3-(3-Bromo-2-thienyl)-1-propene: A Comprehensive Guide to Its Properties and Applications

3-(3-Bromo-2-thienyl)-1-propene (CAS No. 33892-67-0) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its unique bromothiophene and propene structure, serves as a versatile intermediate in the synthesis of various advanced materials and pharmaceuticals. Its molecular formula, C7H7BrS, highlights its potential for diverse chemical transformations, making it a valuable asset in synthetic chemistry.

The 3-(3-Bromo-2-thienyl)-1-propene compound is particularly notable for its role in the development of organic electronic materials, a rapidly growing field driven by the demand for flexible and lightweight electronics. Researchers have explored its utility in the fabrication of organic light-emitting diodes (OLEDs) and conductive polymers, which are pivotal in next-generation display technologies. The bromine substituent on the thiophene ring enhances its reactivity, enabling precise modifications for tailored applications.

In addition to its electronic applications, 3-(3-Bromo-2-thienyl)-1-propene is also investigated for its potential in pharmaceutical intermediates. The thiophene moiety is a common scaffold in drug design, often associated with bioactive molecules targeting various diseases. The compound’s ability to undergo cross-coupling reactions, such as Suzuki or Heck reactions, makes it a preferred choice for constructing complex molecular architectures in medicinal chemistry.

From an industrial perspective, the demand for 3-(3-Bromo-2-thienyl)-1-propene is influenced by advancements in green chemistry and sustainable synthesis methods. Companies are increasingly focusing on eco-friendly processes to minimize environmental impact, and this compound’s compatibility with catalytic transformations aligns well with these goals. Its synthesis often involves palladium-catalyzed reactions, which are known for their efficiency and selectivity.

The global market for 3-(3-Bromo-2-thienyl)-1-propene is expected to grow steadily, driven by its expanding applications in material science and drug discovery. Analysts highlight the compound’s role in emerging technologies, such as flexible electronics and biodegradable polymers, as key growth drivers. Manufacturers are also investing in scalable production methods to meet the rising demand from research institutions and industrial sectors.

For researchers and industry professionals, understanding the physicochemical properties of 3-(3-Bromo-2-thienyl)-1-propene is crucial. The compound typically appears as a light yellow to amber liquid with a distinct odor, and its solubility in common organic solvents facilitates its use in various reactions. Stability under controlled conditions ensures its suitability for long-term storage and transportation.

Safety considerations for handling 3-(3-Bromo-2-thienyl)-1-propene include standard laboratory precautions, such as the use of personal protective equipment (PPE) and adequate ventilation. While not classified as highly hazardous, proper storage away from strong oxidizers and heat sources is recommended to maintain its integrity. Regulatory compliance with regional chemical safety guidelines is essential for its commercial distribution.

In summary, 3-(3-Bromo-2-thienyl)-1-propene (CAS No. 33892-67-0) stands out as a multifaceted compound with significant potential in both academic and industrial settings. Its applications in organic electronics, pharmaceutical synthesis, and sustainable chemistry underscore its importance in modern scientific advancements. As research continues to uncover new uses for this compound, its relevance in cutting-edge technologies is poised to expand further.